Cas no 52401-42-0 (6,7-dimethoxynaphthalen-1-amine)
52401-42-0 structure
Product name:6,7-dimethoxynaphthalen-1-amine
6,7-dimethoxynaphthalen-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethoxynaphthalen-1-amine
- 5-Amino-2,3-dimethoxynaphthalene
- 6,7-Dimethoxy-1-naphthalenamine
- 6,7-Dimethoxy-1-naphthylamine
- AC1L8TA8
- AC1Q57YF
- CTK1H0322
- NSC680716
- SureCN426014
- 1-Naphthalenamine, 6,7-dimethoxy-
- 52401-42-0
- NSC-249974
- CS-0227512
- CHEMBL1979169
- NCI60_028768
- NSC-680716
- SCHEMBL426014
- DTXSID80200420
- UNII-5LZK24JU4W
- NSC 680716
- 5LZK24JU4W
-
- Inchi： InChI=1S/C12H13NO2/c1-14-11-6-8-4-3-5-10(13)9(8)7-12(11)15-2/h3-7H,13H2,1-2H3
- InChI Key： XWSTYNKWYKLHFJ-UHFFFAOYSA-N
- SMILES： COC1=C(C=C2C(=C1)C=CC=C2N)OC
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 44.48
- LogP: 3.02040
6,7-dimethoxynaphthalen-1-amine Related Literature
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
-
Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
52401-42-0 (6,7-dimethoxynaphthalen-1-amine) Related Products
- 5302-79-4(7-Methoxynaphthalen-1-amine)
- 50885-12-6(1-Naphthalenamine, 3-methoxy-)
- 58898-41-2(Propanoic acid, 3-[(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)oxy]-)
- 2921877-97-4(4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol)
- 1803766-03-1(Methyl 4-cyano-5-formyl-2-(trifluoromethylthio)benzoate)
- 2227888-10-8((2S)-2-cycloheptyloxirane)
- 98278-03-6(n-ethyl-n-methylpropanamide)
- 2034534-00-2(3-{1-2-(2-chlorophenyl)acetylpiperidin-3-yl}-3,4-dihydroquinazolin-4-one)
- 305852-44-2(2-(2Z)-4-(4-nitrophenyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)
- 1226455-85-1(2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
